Olprinone

• CAS No.: 106730-54-5
• Product Name: Olprinone
• Molecular Formula: C14H10N4O
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C14H10N4O/c1-9-12(6-11(7-15)14(19)17-9)10-2-3-13-16-4-5-18(13)8-10/h2-6,8H,1H3,(H,17,19)
• Standard InChIKey: JPAWFIIYTJQOKW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C(=O)N1)C#N)C2=CN3C=CN=C3C=C2
• Canonical SMILES: CC1=C(C=C(C(=O)N1)C#N)C2=CN3C=CN=C3C=C2
• Description: Olprinone(Loprinone) is a selective phosphodiesterase 3 (PDE3) inhibitor.IC50 value:Target: PDE3Olprinone is used as cardiotonic agent with positive inotropic and vasodilating effects. Olprinone has been reported to improve microcirculation and attenuate inflammation. Olprinone is often used to increase cardiac output after cardiopulmonary bypass (CPB). Olprinone was infused at a rate of 0.2 μg/kg/min when weaning from CPB was started. Olprinone has also shown potent antioxidative and anti-inflammatory effects in the meconium-induced oxidative lung injury.
• Synonyms: 1,2-dihydro-6-methyl-2-oxo-5-(imidazo(1,2-a)pyridin-6-yl)-3-pyridinecarbonitrile; E 1020; E-1020; loprinone hydrochloride; olprinone
• Reference: [1]. Tsubokawa T, Ishizuka S, Fukumoto K, et al. The effect of hemodilution by cardiopulmonary bypass on protein binding of olprinone. J Anesth. 2012 .; [2]. Mokra D, Drgova A, Pullmann R Sr, et al. Selective phosphodiesterase 3 inhibitor olprinone attenuates meconium-induced oxidative lung injury. Pulm Pharmacol Ther. 2012 Jun;25(3):216-22.; [3]. Yamanaka H, Hayashi Y, Kamibayashi T, Mashimo T. Effect of olprinone, a phosphodiesterase III inhibitor, on balance of cerebral oxygen supply and demand during cardiopulmonary bypass. J Cardiovasc Pharmacol. 2011 May;57(5):579-83.; [4]. Mazzon E, Esposito E, Di Paola R, et al. Olprinone, a specific phosphodiesterase (PDE)-III inhibitor, reduces the development of multiple organ dysfunction syndrome in mice. Pharmacol Res. 2011 Jul;64(1):68-79.
• PubChem Compound: 4593
• Last Modified: Nov 11 2021